1-(3,4-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-4-(4-fluorophenyl)piperazine
• InChI: InChI=1S/C19H23FN2O2/c1-23-18-8-3-15(13-19(18)24-2)14-21-9-11-22(12-10-21)17-6-4-16(20)5-7-17/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: ZPYWLQGFEDFNRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)F)OC
• Molecular Formula: C19H23FN2O2
• Molecular Weight: 330.4 g/mol

Description

1-(3,4-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine, also known as 2C-D, is a psychoactive drug that belongs to the family of phenethylamines. It was first synthesized in the year 1970 by Alexander Shulgin, who was a renowned chemist and pharmacologist. The drug has gained popularity in recent years due to its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of 1-(3,4-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is known to play a role in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
This compound has been found to affect various neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. It has been shown to increase the release of these neurotransmitters, leading to an increase in synaptic activity. This can result in altered perception, mood, and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,4-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine in lab experiments is its ability to selectively activate the 5-HT2A receptor. This can be useful in studying the role of this receptor in various physiological processes. However, one limitation is that the drug is a controlled substance in many countries, making it difficult to obtain for research purposes.

Future Directions

There are several future directions for research involving 1-(3,4-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Another area of research is the development of new compounds based on the structure of this compound that may have improved therapeutic properties. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the brain and behavior.
Conclusion:
In conclusion, this compound, or this compound, is a psychoactive drug that has potential use in scientific research. Its selective activation of the 5-HT2A receptor makes it an interesting compound to study, and it has been used in studies investigating the role of serotonin receptors in the brain. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine involves the condensation of 3,4-dimethoxybenzaldehyde and 4-fluoroaniline to form this compound. The reaction is carried out in the presence of a reducing agent and a catalyst. The final product is then purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

1-(3,4-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine has shown potential use in scientific research as it can be used as a model compound for studying the structure-activity relationships of phenethylamines. It has been found to exhibit both stimulant and hallucinogenic properties, making it an interesting compound to study. The drug has also been used in studies to investigate the role of serotonin receptors in the brain.